methyl 2-(1H-indol-4-yloxy)-4-fluorobenzoate

• Molecular Formula: C16H12FNO3
• Molecular Weight: 285.27 g/mol
• IUPAC Name: methyl 4-fluoro-2-(1H-indol-4-yloxy)benzoate
• InChI: InChI=1S/C16H12FNO3/c1-20-16(19)12-6-5-10(17)9-15(12)21-14-4-2-3-13-11(14)7-8-18-13/h2-9,18H,1H3
• InChI Key: SKOZPXISIPZMSJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)F)OC2=CC=CC3=C2C=CN3

Description

Methyl 2-(1H-indol-4-yloxy)-4-fluorobenzoate is a useful research compound. Its molecular formula is C16H12FNO3 and its molecular weight is 285.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl 2,4-difluorobenzoate (1.53 g), K3PO4 (1.89 g) and 4-hydroxyindole (1.08 g) were stirred at 110° C. in diglyme (12 mL) for 24 hours. The reaction was cooled and poured into ether. The solution was washed three times with 1M aqueous NaOH solution, and brine, and dried over Na2SO4. The solution was then concentrated, and the crude product was chromatographed on silica gel with 20% ethyl acetate/hexanes.

Synthesis routes and methods II

Procedure details

Methyl 2,4-difluorobenzoate (2 g, 11.6 mmol)), K3PO4 (2.4 g, 11.3 mmol) and 4-hydroxyindazole (1.40 g, 10.5 mmol) were stirred at 115° C. in diglyme (20 mL) for 24 hours. The reaction was cooled and poured into ether. The solution was washed three times with 1M NaOH solution, followed by brine, and then dried over Na2SO4 and filtered. The filtrate was then concentrated, and the crude product was chromatographed on silica gel with 20% ethyl acetate/hexanes.